![molecular formula C12H16ClNOS B2573614 N-[4-(butylthio)phenyl]-2-chloroacetamide CAS No. 27978-32-1](/img/structure/B2573614.png)
N-[4-(butylthio)phenyl]-2-chloroacetamide
Description
N-[4-(butylthio)phenyl]-2-chloroacetamide (BTPCA) is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system. The endocannabinoid system is a complex network of receptors and enzymes that regulate various physiological functions, including pain, inflammation, and anxiety. Therefore, BTPCA has been studied extensively for its potential therapeutic applications.
Scientific Research Applications
Prediction of Lipophilicity and Pharmacokinetics
A study by Vastag, Apostolov, and Matijević (2018) explores the biological potential of N-(substituted phenyl)-2-chloroacetamides, including N-[4-(butylthio)phenyl]-2-chloroacetamide. By applying Lipinski and Ghose’s rules, the chloroacetamides fulfill the theoretical requirements for bioactive compounds. The study used chromatography and chemometric methods to predict essential properties affecting the biological activity of these compounds, like lipophilicity and pharmacokinetics (Vastag, Apostolov, & Matijević, 2018).
Anticancer Activities
Tay, Yurttaş, and Demirayak (2012) researched N-[4-(benzothiazole-2yl) phenyl]-2-aryloxyacetamide derivatives, prepared using N-[4-(benzothiazole-2yl)phenyl]-2-chloroacetamide. They found that certain compounds displayed notable anticancer activities, indicating potential therapeutic applications in cancer treatment (Tay, Yurttaş, & Demirayak, 2012).
Antimicrobial Activity
Bogdanović et al. (2021) examined twelve newly synthesized N-(substituted phenyl)-2-chloroacetamides, including the compound of interest, for antimicrobial potential. The study used QSAR analysis and standard antimicrobial testing against various pathogens. The chloroacetamides were found effective against Gram-positive bacteria and moderately effective against yeast, indicating potential use in antimicrobial therapies (Bogdanović et al., 2021).
Lipophilicity Assessment for Biological Activity
Apostolov, Vastag, Matijević, and Petrović (2015) conducted a study to assess the lipophilicity of N-(substituted phenyl)-2-chloroacetamides, crucial for estimating potential biological activities. The study used chromatographic methods and multivariate analysis, confirming that lipophilicity is a key descriptor in predicting the biological activity of these compounds (Apostolov et al., 2015).
properties
IUPAC Name |
N-(4-butylsulfanylphenyl)-2-chloroacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNOS/c1-2-3-8-16-11-6-4-10(5-7-11)14-12(15)9-13/h4-7H,2-3,8-9H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEFBPLZBQLSVHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=CC=C(C=C1)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(butylthio)phenyl]-2-chloroacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-Cyanocyclohexyl)-2-[(4R)-2-(1H-imidazol-2-yl)-4-methoxypyrrolidin-1-yl]-N-methylacetamide](/img/structure/B2573537.png)
![1-(4-Chlorophenyl)-2-((2,5-dimethoxyphenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine](/img/structure/B2573538.png)
![1-(4-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)-3-(dimethylamino)-2-propen-1-one](/img/structure/B2573545.png)
![1-(4-fluorophenyl)-4-isopropyl-7-((2-methoxyethyl)thio)-1H-pyrazolo[3,4-d]pyridazine](/img/structure/B2573546.png)
![N-(furan-2-ylmethyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide](/img/structure/B2573547.png)
![2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide](/img/structure/B2573548.png)
![N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide](/img/structure/B2573552.png)
